(1R,2S,5R,6R,9R,10S)-rel-1,2,5,6,9,10-Hexabromocyclododecane
(1R,2S,5R,6R,9R,10S)-rel-1,2,5,6,9,10-Hexabromocyclododecane
Brand Name:
Vulcanchem
CAS No.:
134237-51-7
VCID:
VC0041067
InChI:
InChI=1S/C12H18Br6/c13-7-1-2-8(14)10(16)5-6-12(18)11(17)4-3-9(7)15/h7-12H,1-6H2/t7-,8-,9-,10+,11+,12-/m1/s1
SMILES:
C1CC(C(CCC(C(CCC(C1Br)Br)Br)Br)Br)Br
Molecular Formula:
C12H18Br6
Molecular Weight:
641.7 g/mol
(1R,2S,5R,6R,9R,10S)-rel-1,2,5,6,9,10-Hexabromocyclododecane
CAS No.: 134237-51-7
Reference Standards
VCID: VC0041067
Molecular Formula: C12H18Br6
Molecular Weight: 641.7 g/mol
| CAS No. | 134237-51-7 |
|---|---|
| Product Name | (1R,2S,5R,6R,9R,10S)-rel-1,2,5,6,9,10-Hexabromocyclododecane |
| Molecular Formula | C12H18Br6 |
| Molecular Weight | 641.7 g/mol |
| IUPAC Name | (1R,2R,5S,6R,9S,10R)-1,2,5,6,9,10-hexabromocyclododecane |
| Standard InChI | InChI=1S/C12H18Br6/c13-7-1-2-8(14)10(16)5-6-12(18)11(17)4-3-9(7)15/h7-12H,1-6H2/t7-,8-,9-,10+,11+,12-/m1/s1 |
| Standard InChIKey | DEIGXXQKDWULML-UFVWWTPHSA-N |
| Isomeric SMILES | C1C[C@H]([C@H](CC[C@H]([C@H](CC[C@H]([C@@H]1Br)Br)Br)Br)Br)Br |
| SMILES | C1CC(C(CCC(C(CCC(C1Br)Br)Br)Br)Br)Br |
| Canonical SMILES | C1CC(C(CCC(C(CCC(C1Br)Br)Br)Br)Br)Br |
| Synonyms | (1R*,2R*,5R*,6S*,9R*,10S*)-1,2,5,6,9,10-Hexabromocyclododecane; (±)-β-HBCD; (±)-β-Hexabromocyclododecane; β-HBCD; β-Hexabromocyclododecane |
| PubChem Compound | 13040187 |
| Last Modified | Nov 11 2021 |
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